Cas no 866155-63-7 (6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol)

• Product Name: 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol
• CAS No: 866155-63-7
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• MDL: MFCD05669773
• CID: 5229178
• Update Time: 2026-03-07

6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol

• MDL： MFCD05669773
• Inchi： 1S/C13H21N3O/c1-10(2)13-14-11(8-12(17)15-13)9-16-6-4-3-5-7-16/h8,10H,3-7,9H2,1-2H3,(H,14,15,17)
• InChI Key： XCGDCAOQZGUEPL-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC(CN2CCCCC2)=CC(=O)N1

Additional information on 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol

Research Briefing on 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol (CAS: 866155-63-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of pyrimidine derivatives as potential therapeutic agents. Among these, 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol (CAS: 866155-63-7) has emerged as a compound of interest due to its unique structural features and promising biological activities. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound, characterized by the presence of a piperidinylmethyl and isopropyl substituents on the pyrimidine core, has been investigated for its role in modulating various biological targets. Recent studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Furthermore, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability for oral administration.

One of the key findings from recent research is the compound's ability to selectively target protein kinases, which are critical regulators of cellular signaling. In vitro assays have shown that 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol exhibits inhibitory activity against a subset of kinases implicated in cancer progression. These results suggest its potential as a lead compound for the development of kinase inhibitors, with ongoing studies exploring its structure-activity relationships (SAR) to optimize potency and selectivity.

In addition to its kinase inhibitory properties, the compound has also been studied for its interactions with G-protein-coupled receptors (GPCRs). Preliminary data indicate that it may act as an allosteric modulator for certain GPCRs, offering a novel mechanism of action for therapeutic intervention. This dual functionality underscores the versatility of 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol in addressing multiple disease pathways.

From a synthetic perspective, recent efforts have focused on improving the yield and scalability of the compound's production. Novel synthetic routes have been developed, leveraging catalytic methods to enhance efficiency and reduce environmental impact. These advancements are critical for facilitating large-scale production and further preclinical evaluation.

In conclusion, 6-[(piperidin-1-yl)methyl]-2-(propan-2-yl)pyrimidin-4-ol represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting kinases and GPCRs. Ongoing research aims to elucidate its full therapeutic potential, optimize its pharmacological profile, and advance it through the drug development pipeline. The compound's multifaceted biological activities and synthetic accessibility position it as a valuable candidate for future therapeutic applications.